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Compound of Interest

Compound Name: 4-Hydroxy Florasulam

Cat. No.: B13405468 Get Quote

An In-depth Technical Guide to 4-Hydroxy
Florasulam
This technical guide provides a comprehensive overview of 4-Hydroxy Florasulam, a

significant metabolite of the herbicide Florasulam. The document is intended for researchers,

scientists, and professionals in drug development and agrochemical research, offering detailed

information on its chemical structure, properties, metabolic formation, and analytical

methodologies.

Chemical Identity and Structure
4-Hydroxy Florasulam is the primary metabolite of Florasulam in wheat, formed through the

hydroxylation of the aniline ring.[1] This metabolic conversion is a key factor in the herbicide's

selectivity.[2]

Chemical Name: N-(2,6-difluoro-4-hydroxyphenyl)-8-fluoro-5-methoxy-[1][2][3]triazolo[1,5-

c]pyrimidine-2-sulfonamide[3] CAS Number: 886844-32-2[3][4] Molecular Formula:

C₁₂H₈F₃N₅O₄S[3][4]

The chemical structure of 4-Hydroxy Florasulam is presented below:
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Figure 1: 2D Chemical Structure of 4-Hydroxy Florasulam.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Hydroxy Florasulam is provided in the

table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Weight 375.283 g/mol [3][5]

Accurate Mass 375.025 [3][5]

Appearance
Pale Orange to Pale Brown

Solid
[4][6]

Melting Point >137°C (decomposition) [4]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[4][6]

InChI

InChI=1S/C12H8F3N5O4S/c1-

24-12-16-4-8(15)10-17-11(18-

20(10)12)25(22,23)19-9-

6(13)2-5(21)3-7(9)14/h2-

4,19,21H,1H3

[3][5]

SMILES
COc1ncc(F)c2nc(nn12)S(=O)

(=O)Nc3c(F)cc(O)cc3F
[3][5]

Metabolic Pathway of Florasulam to 4-Hydroxy
Florasulam
In tolerant plants like wheat, Florasulam is rapidly metabolized, which is the basis for its

selectivity. The primary metabolic pathway is the hydroxylation of the aniline ring at the para-

position (C4) to form 4-Hydroxy Florasulam. This reaction is typically catalyzed by

cytochrome P450 monooxygenases. Following hydroxylation, the metabolite can be further

conjugated with glucose.[1][2]

Florasulam 4-Hydroxy Florasulam

Hydroxylation
(Cytochrome P450) Glucose ConjugateConjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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